![molecular formula C11H9ClN2OS B1435096 6-(4-chloro-benzyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one CAS No. 221121-51-3](/img/structure/B1435096.png)
6-(4-chloro-benzyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
Overview
Description
The compound “6-(4-chloro-benzyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one” is a pyrimidinone derivative with a 4-chlorobenzyl group attached at the 6-position. Pyrimidinones are a type of heterocyclic compound that have a wide range of biological activities . The 4-chlorobenzyl group is a benzyl group with a chlorine atom at the 4-position .
Molecular Structure Analysis
The molecular structure of this compound would likely show the pyrimidinone ring, with the 4-chlorobenzyl group attached at the 6-position. The chlorine atom on the benzyl group would likely cause a slight shift in the electron density of the benzyl ring .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar functional groups often undergo nucleophilic substitution reactions, oxidation reactions, and reactions with bases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, 4-chlorobenzyl chloride is a colorless liquid that is highly reactive .Scientific Research Applications
Heterocyclic Compound Synthesis
A study by Elian, Abdelhafiz, and Abdelreheim (2014) explored the preparation of new thioxopyrimidine derivatives, including pyrano[2,3-d]pyrimidine, chromeno[2,3-d]pyrimidine, and others, through reactions involving 6-phenyl-2-thioxo-2,3-dihydropyrimidin-4(5H)-one. These compounds were characterized by IR, 1H-NMR, and mass spectral studies, highlighting their expected biological activity Elian, M., Abdelhafiz, I., & Abdelreheim, M. (2014). PYRIMIDINETHIONES AS BUILDING BLOCKS IN HETEROCYCLIC SYNTHESIS: SYNTHESIS OF PYRANO[2,3-D]PYRIMIDINE, CHROMENO[2,3-D]PYRIMIDINE, PYRIDO[3',2':5,6]PYRANO[2,3-B]PYRIDINE AND PYRIMIDO[5',4':5,6]PYRANO[2,3-D]PYRIMIDINE..
Catalyst-Free Synthesis Approach
Brahmachari and Nayek (2017) developed a catalyst-free, one-pot synthesis method for creating a diverse series of functionalized 5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine-4,6,11(5H)-triones. This approach features mild reaction conditions, excellent yields, and high atom economy, demonstrating an eco-friendly and efficient pathway to synthesize these compounds Brahmachari, G., & Nayek, N. (2017). Catalyst-Free One-Pot Three-Component Synthesis of Diversely Substituted 5-Aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine-4,6,11(5H)-triones Under Ambient Conditions. ACS Omega.
Antimicrobial and Antitumor Activities
The compound's derivatives have also been investigated for their potential antimicrobial and antitumor activities. For example, Vlasov et al. (2021) focused on the synthesis of heterocyclic hybrids bearing thieno[2,3-d]pyrimidine and benzimidazole moieties, demonstrating promising antimicrobial properties against both Gram-positive and Gram-negative bacteria and the Candida albicans fungal strain Vlasov, S., Vlasova, O., Severina, H., Krolenko, K., Borysov, O., Abu Sharkh, A. I. M., Vlasov, V., & Georgiyants, V. (2021). Design, Synthesis and In Vitro Antimicrobial Activity of 6-(1H-Benzimidazol-2-yl)-3,5-dimethyl-4-oxo-2-thio-3,4-dihydrothieno[2,3-d]pyrimidines. Scientia Pharmaceutica.
Safety And Hazards
Future Directions
properties
IUPAC Name |
6-[(4-chlorophenyl)methyl]-2-sulfanylidene-1H-pyrimidin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2OS/c12-8-3-1-7(2-4-8)5-9-6-10(15)14-11(16)13-9/h1-4,6H,5H2,(H2,13,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMJVXLOVYYOMIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=CC(=O)NC(=S)N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-chloro-benzyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.